Cas no 1346686-81-4 (6-Methyl-[2,3'-bipyridine]-5'-carboxamide)

• Product Name: 6-Methyl-[2,3'-bipyridine]-5'-carboxamide
• CAS No: 1346686-81-4
• MF: C₁₂H₁₁N₃O
• MW: 213.235242128372
• CID: 1033580
• PubChem ID: 71303558
• Update Time: 2025-11-01

6-Methyl-[2,3'-bipyridine]-5'-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-[2,3'-bipyridine]-5'-carboxamide
• 5-(6-methylpyridin-2-yl)pyridine-3-carboxamide
• DTXSID00745025
• 1346686-81-4
• 6-Methyl[2,3'-bipyridine]-5'-carboxamide

• Inchi： 1S/C12H11N3O/c1-8-3-2-4-11(15-8)9-5-10(12(13)16)7-14-6-9/h2-7H,1H3,(H2,13,16)
• InChI Key： PXWMPJCVTGCCNT-UHFFFAOYSA-N
• SMILES： O=C(C1=CN=CC(=C1)C1C=CC=C(C)N=1)N

Computed Properties

• Exact Mass: 213.090211983g/mol
• Monoisotopic Mass: 213.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 68.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on 6-Methyl-[2,3'-bipyridine]-5'-carboxamide

Introduction to 6-Methyl-[2,3'-bipyridine]-5'-carboxamide (CAS No. 1346686-81-4)

6-Methyl-[2,3'-bipyridine]-5'-carboxamide, identified by its Chemical Abstracts Service (CAS) number 1346686-81-4, is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the bipyridine family, a class of molecules known for their versatile coordination properties and biological activities. The presence of a methyl group and a carboxamide functional group in its structure imparts unique chemical and pharmacological characteristics, making it a valuable scaffold for drug discovery and material science applications.

The bipyridine core of this molecule is particularly noteworthy due to its ability to form stable complexes with metal ions, a property that has been exploited in various catalytic and therapeutic contexts. For instance, bipyridine-based ligands are commonly used in coordination chemistry to design catalysts for organic transformations and in the development of metal-organic frameworks (MOFs). The carboxamide group, on the other hand, introduces polar functionality, enhancing the solubility and bioavailability of the compound, which is crucial for pharmaceutical applications.

In recent years, there has been a surge in research focused on 6-Methyl-[2,3'-bipyridine]-5'-carboxamide due to its potential as a building block for the development of novel therapeutic agents. Its structural motif is reminiscent of well-known bioactive molecules such as pyrazolinediones and pyridoxal derivatives, which have demonstrated efficacy in treating various diseases. The compound’s ability to interact with biological targets like enzymes and receptors makes it an attractive candidate for further investigation.

One of the most compelling aspects of 6-Methyl-[2,3'-bipyridine]-5'-carboxamide is its role in medicinal chemistry. Researchers have leveraged its scaffold to design molecules with enhanced binding affinity and selectivity. For example, derivatives of this compound have been explored as potential inhibitors of kinases and other enzymes implicated in cancer progression. The carboxamide moiety allows for facile modifications through amide bond formation, enabling the creation of libraries of compounds with tailored biological activities.

The synthesis of 6-Methyl-[2,3'-bipyridine]-5'-carboxamide involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the condensation of appropriately substituted pyridine derivatives followed by functional group interconversions to introduce the methyl and carboxamide groups. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the bipyridine core with high precision. These synthetic strategies underscore the compound’s synthetic accessibility and versatility.

From a computational chemistry perspective, 6-Methyl-[2,3'-bipyridine]-5'-carboxamide has been subjected to extensive molecular modeling studies to elucidate its interactions with biological targets. Quantum mechanical calculations have provided insights into its electronic structure and reactivity, which are essential for rational drug design. These studies have revealed that the compound can adopt multiple conformations depending on its environment, a feature that could influence its binding properties.

The pharmacological profile of 6-Methyl-[2,3'-bipyridine]-5'-carboxamide is an area of active investigation. Preclinical studies have suggested that it may exhibit anti-inflammatory and antimicrobial properties due to its ability to modulate enzyme activity. Additionally, its metal-binding capabilities have led researchers to explore its potential in metallodrug development, where it could serve as a chelating agent for therapeutic metals like platinum or ruthenium. Such applications are particularly relevant in oncology, where targeted metallodrugs are being developed to improve treatment outcomes.

In material science, 6-Methyl-[2,3'-bipyridine]-5'-carboxamide has found utility as a ligand in the synthesis of functional materials. Its ability to coordinate with transition metals has been exploited in the development of luminescent probes and sensors for detecting small molecules and ions. These materials have applications in environmental monitoring and biomedical diagnostics, where real-time detection of analytes is crucial.

The future directions for research on 6-Methyl-[2,3'-bipyridine]-5'-carboxamide are promising. Ongoing studies aim to expand its chemical space through structural analogues and derivatives with enhanced properties. Innovations in synthetic methodologies will continue to facilitate access to complex derivatives, enabling more comprehensive pharmacological evaluations. Collaborative efforts between academia and industry are likely to drive the translation of laboratory findings into clinical applications.

In conclusion,6-Methyl-[2,3'-bipyridine]-5'-carboxamide (CAS No. 1346686-81-4) represents a fascinating molecule with diverse applications across chemical biology and material science. Its unique structural features offer opportunities for innovation in drug discovery and material development. As research progresses，this compound is poised to make significant contributions to science and medicine.